Cas no 372503-98-5 ((2E)-3-(4-methoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-(4-methoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 372503-98-5
• MF: C₁₉H₁₄N₄O₃S
• MW: 378.404462337494
• CID: 6270437
• PubChem ID: 1420326
• Update Time: 2025-06-20

(2E)-3-(4-methoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-methoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• AKOS005635948
• F0760-1248
• (E)-3-((4-methoxyphenyl)amino)-2-(4-(4-nitrophenyl)thiazol-2-yl)acrylonitrile
• (E)-3-(4-methoxyanilino)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (2E)-3-[(4-methoxyphenyl)amino]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• 372503-98-5

• Inchi： 1S/C19H14N4O3S/c1-26-17-8-4-15(5-9-17)21-11-14(10-20)19-22-18(12-27-19)13-2-6-16(7-3-13)23(24)25/h2-9,11-12,21H,1H3/b14-11+
• InChI Key： AKZZZDBVYOODMH-SDNWHVSQSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)[N+](=O)[O-])N=C1/C(/C#N)=C/NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 378.07866149g/mol
• Monoisotopic Mass: 378.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 132Ų

Additional information on (2E)-3-(4-methoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Chemical Profile of (2E)-3-(4-methoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 372503-98-5)

Introduction: The compound (2E)-3-(4-methoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile, identified by its CAS number 372503-98-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a conjugated system of a nitrile group, an amino group, and a thiazole ring, has garnered attention due to its structural complexity and potential biological activities. The presence of aromatic rings such as 4-methoxyphenyl and 4-nitrophenyl further enhances its pharmacophoric properties, making it a promising candidate for further investigation in drug discovery.

The structural framework of this compound incorporates several key functional groups that contribute to its unique chemical and biological properties. The thiazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. Its incorporation into the molecular structure suggests potential therapeutic applications in these areas. Additionally, the conjugated nitrile group and the allylamine moiety introduce electrophilic and nucleophilic centers, respectively, which can participate in various chemical reactions and interactions with biological targets.

Recent advancements in computational chemistry have enabled the prediction of molecular properties and interactions with high accuracy. Studies have shown that compounds with similar structural motifs to (2E)-3-(4-methoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile exhibit significant binding affinity to certain enzymes and receptors. For instance, virtual screening studies have identified this compound as a potential inhibitor of enzymes involved in inflammatory pathways. This finding aligns with the growing interest in developing novel anti-inflammatory agents that target specific enzymatic pathways.

The 4-methoxyphenyl substituent is particularly noteworthy due to its ability to modulate electronic properties through resonance effects. This feature can influence both the reactivity of the molecule and its interaction with biological targets. In contrast, the 4-nitrophenyl group introduces a strong electron-withdrawing effect, which can affect the overall charge distribution within the molecule. These interplay between different functional groups contribute to the compound's multifaceted pharmacological profile.

In vitro studies have begun to explore the biological activity of this compound. Preliminary results suggest that it exhibits inhibitory effects on certain kinases and proteases, which are key targets in cancer therapy. The mechanism of action likely involves disruption of signaling pathways that are critical for cell proliferation and survival. These findings are particularly intriguing given the increasing demand for kinase inhibitors in oncology.

The synthesis of this compound presents several challenges due to its complex structural features. Traditional synthetic routes often require multiple steps involving cross-coupling reactions, cyclization processes, and functional group transformations. However, recent developments in synthetic methodologies have made it possible to streamline these processes, reducing both reaction times and byproduct formation. Advances in catalytic systems have also enabled more efficient transformations, making large-scale production feasible.

The role of computational modeling in optimizing synthetic routes cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in predicting reaction outcomes and identifying optimal conditions for synthesis. These tools allow chemists to design experiments with greater precision, minimizing trial-and-error approaches and accelerating the discovery process.

From a regulatory perspective, compounds like (2E)-3-(4-methoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Good Manufacturing Practices (GMP) must be followed during synthesis and purification to guarantee consistency and quality control. Regulatory agencies such as the FDA and EMA provide guidelines for preclinical studies, including toxicity assessments and pharmacokinetic evaluations.

The potential applications of this compound extend beyond oncology into other therapeutic areas such as neurology and infectious diseases. The thiazole core is known to interact with neurotransmitter receptors, suggesting potential use in treating neurological disorders such as Alzheimer's disease or Parkinson's disease. Additionally, compounds with similar structures have shown efficacy against bacterial infections by inhibiting essential bacterial enzymes.

Future research directions may focus on derivatization of this molecule to enhance its pharmacological properties further. By modifying substituents or introducing new functional groups, chemists can fine-tune activity profiles toward specific therapeutic targets. For example, replacing the nitrile group with an amide or ester might alter metabolic stability while retaining biological activity.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how researchers identify promising candidates like (2E)-3-(4-methoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile. Machine learning algorithms can analyze vast datasets containing chemical structures and biological responses to predict novel interactions between compounds and targets with remarkable accuracy.

In conclusion,(2E)-3-(4-methoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No 37250398) represents a compelling example of how structural complexity can translate into diverse biological activities across multiple therapeutic areas including oncology,neurology,and infectious diseases Its continued investigation promises not only new insights into disease mechanisms but also innovative therapeutic strategies for unmet medical needs